Cas no 1249965-21-6 (2-(2-Bromophenyl)methyl-3-methylbutanoic Acid)

• Product Name: 2-(2-Bromophenyl)methyl-3-methylbutanoic Acid
• CAS No: 1249965-21-6
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 5057242
• Update Time: 2023-11-22

2-(2-Bromophenyl)methyl-3-methylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromobenzyl)-3-methylbutanoic acid
• 2-[(2-bromophenyl)methyl]-3-methylbutanoic acid
• CID 61128755
• Benzenepropanoic acid, 2-bromo-α-(1-methylethyl)-
• 2-(2-Bromophenyl)methyl-3-methylbutanoic Acid

• Inchi： 1S/C12H15BrO2/c1-8(2)10(12(14)15)7-9-5-3-4-6-11(9)13/h3-6,8,10H,7H2,1-2H3,(H,14,15)
• InChI Key： MGFVSKWHESQWCN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(C(=O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 355.1±17.0 °C(Predicted)
• pka: 4.56±0.11(Predicted)